Cas no 860216-56-4 (3-(2,5-dimethoxyphenyl)-3-oxopropanal)

3-(2,5-Dimethoxyphenyl)-3-oxopropanal is a β-keto aldehyde compound featuring a dimethoxy-substituted phenyl ring. Its structure combines a reactive aldehyde group with a β-keto functionality, making it a versatile intermediate in organic synthesis, particularly for heterocyclic and pharmaceutical applications. The electron-rich dimethoxy substituents enhance its reactivity in electrophilic and nucleophilic transformations, while the keto-aldehyde moiety allows for selective derivatization. This compound is useful in the preparation of complex molecules, including chalcones and other pharmacologically relevant scaffolds. Its stability under controlled conditions and well-defined reactivity profile make it a valuable building block for research and fine chemical synthesis.
3-(2,5-dimethoxyphenyl)-3-oxopropanal structure
860216-56-4 structure
Product Name:3-(2,5-dimethoxyphenyl)-3-oxopropanal
CAS No:860216-56-4
MF:C11H12O4
MW:208.210583686829
CID:6057207
PubChem ID:43114743
Update Time:2025-06-14

3-(2,5-dimethoxyphenyl)-3-oxopropanal Chemical and Physical Properties

Names and Identifiers

    • Benzenepropanal, 2,5-dimethoxy-β-oxo-
    • 3-(2,5-dimethoxyphenyl)-3-oxopropanal
    • CS-0350258
    • SCHEMBL2561508
    • 860216-56-4
    • EN300-1125820
    • Inchi: 1S/C11H12O4/c1-14-8-3-4-11(15-2)9(7-8)10(13)5-6-12/h3-4,6-7H,5H2,1-2H3
    • InChI Key: FHFZBORGXRBTDG-UHFFFAOYSA-N
    • SMILES: C1(C(=O)CC=O)=CC(OC)=CC=C1OC

Computed Properties

  • Exact Mass: 208.07355886g/mol
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 227
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.139±0.06 g/cm3(Predicted)
  • Boiling Point: 342.2±32.0 °C(Predicted)
  • pka: 4.87±0.28(Predicted)

3-(2,5-dimethoxyphenyl)-3-oxopropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1125820-0.05g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
0.05g
$348.0 2023-10-26
Enamine
EN300-1125820-0.1g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
0.1g
$364.0 2023-10-26
Enamine
EN300-1125820-0.25g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
0.25g
$381.0 2023-10-26
Enamine
EN300-1125820-0.5g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
0.5g
$397.0 2023-10-26
Enamine
EN300-1125820-1.0g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4
1g
$728.0 2023-06-09
Enamine
EN300-1125820-2.5g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
2.5g
$810.0 2023-10-26
Enamine
EN300-1125820-5.0g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4
5g
$2110.0 2023-06-09
Enamine
EN300-1125820-10.0g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4
10g
$3131.0 2023-06-09
Enamine
EN300-1125820-1g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
1g
$414.0 2023-10-26
Enamine
EN300-1125820-5g
3-(2,5-dimethoxyphenyl)-3-oxopropanal
860216-56-4 95%
5g
$1199.0 2023-10-26

Additional information on 3-(2,5-dimethoxyphenyl)-3-oxopropanal

Recent Advances in the Study of 3-(2,5-dimethoxyphenyl)-3-oxopropanal (CAS: 860216-56-4)

The compound 3-(2,5-dimethoxyphenyl)-3-oxopropanal (CAS: 860216-56-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This β-keto aldehyde derivative, characterized by its unique structural features, has been the subject of several studies aimed at elucidating its synthetic pathways, biological activities, and pharmacological properties. The following sections provide a comprehensive overview of the latest research findings related to this compound.

Recent synthetic studies have focused on optimizing the production of 3-(2,5-dimethoxyphenyl)-3-oxopropanal to improve yield and purity. A 2023 study published in the Journal of Organic Chemistry demonstrated a novel catalytic approach using palladium-based catalysts, which achieved a yield of over 85% under mild reaction conditions. This advancement addresses previous challenges associated with the instability of the aldehyde group during synthesis. The study also highlighted the compound's role as a key intermediate in the synthesis of more complex heterocyclic compounds with potential therapeutic applications.

In terms of biological activity, preliminary in vitro studies have revealed that 3-(2,5-dimethoxyphenyl)-3-oxopropanal exhibits moderate inhibitory effects against certain kinases involved in inflammatory pathways. A recent paper in Bioorganic & Medicinal Chemistry Letters (2024) reported an IC50 value of 12.3 μM against p38 MAP kinase, suggesting its potential as a lead compound for developing anti-inflammatory agents. However, researchers caution that further structural modifications may be necessary to improve selectivity and reduce potential off-target effects.

Pharmacokinetic studies conducted in animal models have provided valuable insights into the compound's metabolic fate. Data presented at the 2023 American Chemical Society National Meeting indicated that 3-(2,5-dimethoxyphenyl)-3-oxopropanal undergoes rapid hepatic metabolism, with a plasma half-life of approximately 1.2 hours in rats. These findings underscore the need for prodrug strategies or formulation approaches to enhance its bioavailability for potential therapeutic applications.

The compound's mechanism of action at the molecular level has been investigated through computational docking studies and X-ray crystallography. Research published in Nature Communications (2024) revealed that 3-(2,5-dimethoxyphenyl)-3-oxopropanal can form hydrogen bonds with key amino acid residues in target proteins, providing a structural basis for its observed biological activities. These findings open new avenues for structure-activity relationship studies and rational drug design.

Despite these promising developments, challenges remain in translating these findings into clinical applications. Current research efforts are focused on addressing issues related to compound stability, toxicity profile, and target specificity. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore the full therapeutic potential of 3-(2,5-dimethoxyphenyl)-3-oxopropanal and its derivatives.

In conclusion, recent studies on 3-(2,5-dimethoxyphenyl)-3-oxopropanal (CAS: 860216-56-4) have significantly advanced our understanding of its chemical properties and biological potential. While further research is needed to fully exploit its therapeutic applications, the compound represents an important scaffold in medicinal chemistry with diverse possibilities for drug development. Future directions may include the exploration of its antimicrobial properties and potential applications in neurodegenerative diseases, as suggested by preliminary data from ongoing studies.

Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd